Cas no 24764-40-7 (1-tert-Butyl-1H-pyrrole)

• Product Name: 1-tert-Butyl-1H-pyrrole
• CAS No: 24764-40-7
• MF: C₈H₁₃N
• MW: 123.195522069931
• MDL: MFCD00015558
• CID: 913313
• PubChem ID: 138484
• Update Time: 2025-09-24

1-tert-Butyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dimethylethyl)-1H-Pyrrole
• 1-tert-Butyl-1H-pyrrole
• 1-tert-butylpyrrole
• 1-(tert-butyl)-1H-pyrrole
• 1H-Pyrrole,2-(1,1-dimethylethyl)
• 1-tert-Butyl-pyrrol
• 1-tert-butyl-pyrrole
• N-t-Butylpyrrole
• N-tert-butyl pyrrole
• 1H-Pyrrole,2-(1,1-dimethylethyl)-
• 1H-Pyrrole, 1-(1,1-dimethylethyl)-
• N-(t-butyl)pyrrole
• 1-tert-Butyl-1H-pyrrole #
• GJIRIQBRSTYPSF-UHFFFAOYSA-N
• 8329AD
• Z55892217
• MFCD00015558
• ZAA76440
• AS-57106
• NSC 4511
• SCHEMBL278294
• EN300-96181
• CS-0142907
• 24764-40-7
• DB-406925
• AKOS008965145
• SB62814
• A12336

• MDL： MFCD00015558
• Inchi： 1S/C8H13N/c1-8(2,3)9-6-4-5-7-9/h4-7H,1-3H3
• InChI Key： GJIRIQBRSTYPSF-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C(C)(C)C

Computed Properties

• Exact Mass: 123.10500
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 4.9

Experimental Properties

• Color/Form: Not determined
• Density: 0,99 g/cm3
• Boiling Point: 153-155°C
• Flash Point: 48.4±18.7 °C
• PSA: 4.93000
• LogP: 2.24310
• Solubility: Not determined
• Vapor Pressure: 3.7±0.3 mmHg at 25°C

1-tert-Butyl-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25
• Risk Phrases：R10
• Safety Term：S23;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles